N-(5-chloro-2-methoxyphenyl)-2-(4-(2-(furan-2-yl)-2-oxoethyl)piperazin-1-yl)acetamide oxalate
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Description
N-(5-chloro-2-methoxyphenyl)-2-(4-(2-(furan-2-yl)-2-oxoethyl)piperazin-1-yl)acetamide oxalate is a useful research compound. Its molecular formula is C21H24ClN3O8 and its molecular weight is 481.89. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
Research has led to the synthesis of novel heterocyclic compounds derived from specific chemical precursors, highlighting the compound's role in creating new molecules with potential anti-inflammatory and analgesic properties. For instance, a study by Abu‐Hashem et al. (2020) elaborates on synthesizing new derivatives with significant inhibitory activity on cyclooxygenase enzymes and notable analgesic and anti-inflammatory effects, showcasing the compound's utility in drug development (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antidepressant and Antianxiety Activities
Another research focus has been the compound's potential in treating mental health disorders. Kumar et al. (2017) synthesized novel derivatives and assessed their antidepressant and antianxiety effects, demonstrating significant activity in reducing immobility times in behavioral tests and showing notable antianxiety properties (Kumar, Chawla, Akhtar, Sahu, Rathore, & Sahu, 2017).
Environmental and Biological Interactions
The environmental fate and biological interactions of chloroacetamide herbicides, including derivatives similar to the compound , have been extensively studied. Research by Weber and Peter (1982) on the adsorption, bioactivity, and soil tests for related compounds contributes to understanding how these chemicals behave in agricultural settings and their effects on soil and plant systems (Weber & Peter, 1982).
Comparative Metabolic Studies
Coleman et al. (2000) conducted comparative studies on the metabolism of chloroacetamide herbicides in human and rat liver microsomes, providing insights into the metabolic pathways and potential toxicological implications of these compounds, highlighting the importance of understanding species-specific metabolism for safety assessments (Coleman, Linderman, Hodgson, & Rose, 2000).
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-2-[4-[2-(furan-2-yl)-2-oxoethyl]piperazin-1-yl]acetamide;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClN3O4.C2H2O4/c1-26-17-5-4-14(20)11-15(17)21-19(25)13-23-8-6-22(7-9-23)12-16(24)18-3-2-10-27-18;3-1(4)2(5)6/h2-5,10-11H,6-9,12-13H2,1H3,(H,21,25);(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWNJPTVMVABGSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)CN2CCN(CC2)CC(=O)C3=CC=CO3.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24ClN3O8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.